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Introduction

The analysis of noble gases, particularly argon isotopes, in extraterrestrial materials provides
invaluable insights into the formation and evolution of our solar system. Argon-38 (32Ar), a
stable isotope of argon, is of significant interest as it can originate from several distinct
processes: primordial solar nebula composition, stellar nucleosynthesis, and cosmogenic
production through cosmic-ray interactions with elements in meteorites and lunar rocks.
Measuring the abundance and isotopic ratios of 32Ar, alongside 3°Ar and #°Ar, allows scientists
to determine the cosmic-ray exposure ages of meteorites, trace the atmospheric loss on
planets like Mars, and understand the origin of extraterrestrial materials.[1][2] This document
provides detailed application notes and protocols for the measurement of argon-38 in
extraterrestrial samples.

Key Applications of Argon-38 Measurement
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e Cosmic-Ray Exposure (CRE) Age Dating: The concentration of cosmogenic 38Ar, produced
through spallation reactions of target elements like calcium, titanium, and iron with cosmic
rays, is a direct measure of the time a meteorite has been exposed to cosmic radiation in
space. This "exposure age" provides crucial information about the orbital history and
collisional lifetime of meteoroids.[3][4]

e Martian Meteorite Identification and Atmospheric Studies: The isotopic ratio of argon,
specifically 3¢Ar/38Ar, in the Martian atmosphere is significantly different from that of other
solar system reservoirs due to atmospheric loss processes.[5] The measurement of this ratio
in gases trapped within meteorites serves as a definitive fingerprint to confirm their Martian
origin.[6] The Sample Analysis at Mars (SAM) instrument on the Curiosity rover has provided
high-precision in-situ measurements of these ratios in the Martian atmosphere.[7][8]

e Lunar Regolith and Rock Analysis: The lunar surface is continuously bombarded by solar
wind and cosmic rays. Analysis of argon isotopes in lunar samples, including soils (regolith)
and rocks, helps to understand the composition of the solar wind over time and the exposure
history of the lunar surface.[9]

Methodologies for Argon-38 Measurement

The primary techniques for the precise measurement of argon-38 in the typically small and
precious extraterrestrial samples are noble gas mass spectrometry and, to a lesser extent,
neutron activation analysis.

Noble Gas Mass Spectrometry (NGMS)

This is the most sensitive and widely used method for analyzing noble gas isotopes.[1][10] The
technique involves extracting the noble gases from the sample, purifying them, and then
measuring their isotopic abundances in a static vacuum mass spectrometer.[11]

Instrumentation:

o Static Vacuum Mass Spectrometer (SVMS): Instruments like the Thermo Scientific ARGUS
VI are designed for high-precision isotopic analysis of small noble gas samples.[12] These
mass spectrometers have a low internal volume to maximize sensitivity and are equipped
with multiple collectors to simultaneously measure different isotopes.[11]
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e Gas Extraction System:

o Resistance Furnace: Allows for stepwise heating of the sample in a crucible to
progressively release gases from different mineral phases or trapping sites.[13]

o Laser Extraction System: A focused laser (e.g., CO2z or Nd:YAG) can be used to heat
specific parts of a sample or individual mineral grains, offering high spatial resolution.[5]
[14]

e Gas Purification Line: A series of getters (e.g., SAES GP50) and cold traps are used to
remove active gases (e.g., H20, COz, N2, hydrocarbons) that would interfere with the noble
gas measurements.[15]

Experimental Workflow for Noble Gas Mass Spectrometry:
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Figure 1: Experimental workflow for noble gas mass spectrometry of extraterrestrial samples.
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Protocol for Noble Gas Mass Spectrometry:

1. Sample Preparation: 1.1. Select a representative sample of the extraterrestrial material
(typically a few milligrams). 1.2. Clean the sample to remove terrestrial contamination. This is
often done by ultrasonication in high-purity ethanol. 1.3. For whole-rock analysis, the sample
may be crushed to a fine powder. For analysis of specific mineral phases, the sample may be
crushed and minerals separated based on their physical properties. 1.4. Wrap the sample in
high-purity aluminum or platinum foil. 1.5. Load the wrapped sample into the sample holder of
the gas extraction system.

2. Gas Extraction and Purification: 2.1. Evacuate the extraction line and mass spectrometer to
ultra-high vacuum (UHV) conditions (typically < 10-° mbar). 2.2. Bake out the extraction line at
~150-200°C for several hours to remove adsorbed atmospheric gases. 2.3. Stepwise Heating
Extraction: 2.3.1. Heat the sample in a series of temperature steps. A typical sequence for
meteorites might be: 400°C, 600°C, 800°C, 1000°C, 1200°C, 1400°C, and 1800°C.[14] 2.3.2.
Hold the sample at each temperature for a set duration (e.g., 15-30 minutes) to release the
trapped gases. 2.4. Laser Ablation Extraction: 2.4.1. Use a focused laser beam to heat a
specific area of the sample or a single mineral grain to the desired temperature for gas release.
2.5. Purify the extracted gas by exposing it to a series of getters (e.g., Zr-Al or Ti-Zr getters)
and cold traps (held at liquid nitrogen temperature) to remove active gases.

3. Mass Spectrometric Analysis: 3.1. Introduce the purified noble gas sample into the mass
spectrometer. 3.2. lonize the argon atoms using an electron impact ion source. 3.3. Accelerate
the ions and separate them based on their mass-to-charge ratio in a magnetic field. 3.4. Detect
the ion beams for 36Ar, 38Ar, and 4°Ar simultaneously using a multi-collector system. 3.5.
Measure the ion currents for each isotope. The measurement is typically performed in static
mode, where the mass spectrometer is isolated from the vacuum pumps to maximize
sensitivity.

4. Data Correction: 4.1. Blank Correction: Measure the background levels of argon isotopes in
the system before and after the sample analysis and subtract these from the sample
measurements. 4.2. Mass Discrimination Correction: Analyze a standard gas with a known
argon isotopic composition (e.g., purified air) to determine and correct for any mass-dependent
fractionation in the mass spectrometer. 4.3. Isobaric Interference Correction: Correct for any
interferences from other ions with the same mass-to-charge ratio as the argon isotopes (e.g.,
HCI* on 3°Ar* and 38Ar*).[16][17][18][19]
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Neutron Activation Analysis (NAA)

NAA is a highly sensitive nuclear analytical technique that can be used to determine the
elemental composition of a sample.[20][21][22] While less common than NGMS for argon
isotope studies, it can be used to determine the potassium concentration (for 4°Ar/3°Ar dating)
and potentially other elements that can produce argon isotopes through neutron capture
reactions.

Principle:

The sample is irradiated with neutrons, which converts stable isotopes into radioactive
isotopes. As these radioactive isotopes decay, they emit characteristic gamma rays. By
measuring the energy and intensity of these gamma rays, the elemental composition of the
sample can be determined. For argon analysis, the reaction #°Ar(n,y)**Ar can be used.

General Protocol for NAA:

o Sample Preparation: A small, weighed amount of the sample is encapsulated in a high-purity
container (e.g., quartz or aluminum).

« Irradiation: The sample, along with standards of known elemental composition, is irradiated
in a nuclear reactor for a predetermined time.

e Cooling: The sample is allowed to "cool" for a period to allow short-lived interfering
radioisotopes to decay.

o Gamma-Ray Spectrometry: The gamma-ray spectrum of the activated sample is measured
using a high-purity germanium (HPGe) detector.

» Data Analysis: The concentrations of the elements are calculated by comparing the gamma-
ray peak intensities of the sample to those of the standards.

Note: The application of NAA for direct measurement of argon-38 in extraterrestrial samples is
not well-documented in the provided search results. Its primary role in argon geochronology is
in the 49Ar/3%Ar dating method, where neutron irradiation is used to convert 3°K to 3°Ar.[23][24]

Cosmic-Ray Exposure (CRE) Age Calculation
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The CRE age of a meteorite is calculated from the concentration of a cosmogenic nuclide, such
as 38Ar, and its production rate.

Logical Relationship for CRE Age Calculation:

Input Parameters

Cosmogenic 38Ar Concentration (C) Chemical Composition Shielding Conditions
(atoms/q) (%Ca, %Ti, %Fe, etc.) (e.g., from 2Ne/2Ne ratio)
Calculation
Y

Production Rate (P) of 38Ar
(atoms/g/Ma)

l

P CREAge(T)=C/P

Click to download full resolution via product page
Figure 2: Logical diagram for the calculation of Cosmic-Ray Exposure (CRE) age.
Protocol for CRE Age Calculation:
o Determine the Cosmogenic 38Ar Concentration (C):

o Measure the total 38Ar concentration in the sample using noble gas mass spectrometry as
described above.

o Correct for trapped (non-cosmogenic) 38Ar. This is typically done by assuming a trapped
38Ar/3eAr ratio (e.g., solar or atmospheric) and subtracting the trapped component based
on the measured 3Ar concentration.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b12055567/docs?utm_src=pdf-body-img#measuring-argon-38-in-extraterrestrial-samples-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Determine the Production Rate (P) of 38Ar:

o The production rate is a function of the chemical composition of the meteorite and the
shielding depth (the position of the sample within the meteoroid).[2]

o Measure the concentrations of the main target elements for 38Ar production (e.g., Ca, Fe,
Ti, K) in the sample.

o Estimate the shielding depth using the ratio of other cosmogenic nuclides, such as the
22Ne/?*Ne ratio.

o Use established models and equations to calculate the production rate of 38Ar from the
target element concentrations and shielding conditions.[3][4]

e Calculate the CRE Age (T):
o Apply the formula: T=C/P

o The resulting age is typically expressed in millions of years (Ma).

Data Presentation

Table 1: Argon Isotope Ratios in Martian Meteorites and Atmosphere

Sample/Reservoir 36Ar/*8Ar Ratio Reference

Martian Atmosphere (SAM,

Curiosity Rover) 42x0.1 SRR
Martian Meteorites (range) 35-46 [6]
Earth's Atmosphere ~5.3 [6]
Solar Wind ~5.5 [6]

Table 2: Argon Isotope Concentrations in Lunar Regolith Samples
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36Ar (10-8  8Ar (10~  40Ar (10-8

Referenc
Sample Age (Ga) K (ppm) cm? cm? cm?
STPIg) STPIg) STPIg)
Apollo 11 3.6 1070+50  2.13 0.40 18.75 [9]
Apollo 12 3.15 1980 £ 40 2.93 0.55 3.69 [9]
Apollo 16 3.9 1160+50  2.78 0.52 20.43 [9]

Note: STP = Standard Temperature and Pressure.

Summary and Conclusion

The measurement of argon-38 in extraterrestrial samples is a powerful tool for addressing
fundamental questions in planetary science and cosmochemistry. Noble gas mass
spectrometry is the primary analytical technique employed for this purpose, offering the high
sensitivity and precision required for analyzing the small amounts of gas present in these
valuable samples. By following detailed protocols for sample preparation, gas extraction, and
mass spectrometric analysis, and by applying appropriate data corrections, researchers can
obtain high-quality data on argon isotopes. This data, in turn, enables the determination of
cosmic-ray exposure ages, the identification of the origin of meteorites, and a deeper
understanding of the evolution of planetary atmospheres.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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